molecular formula C11H17N3O2 B2855529 Methyl 5-methyl-1-piperidin-4-ylpyrazole-4-carboxylate CAS No. 2092390-02-6

Methyl 5-methyl-1-piperidin-4-ylpyrazole-4-carboxylate

Cat. No. B2855529
CAS RN: 2092390-02-6
M. Wt: 223.276
InChI Key: MKQMONVSDOITDE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“Methyl 5-methyl-1-piperidin-4-ylpyrazole-4-carboxylate” likely belongs to the class of compounds known as pyrazoles . Pyrazoles are an important class of heterocyclic compounds, which are the core moiety in a variety of leading drugs . They have been applied to treat various diseases such as inflammatory, diabetic, cancer, bacterial, and analgesic diseases .


Molecular Structure Analysis

The molecular structure of “Methyl 5-methyl-1-piperidin-4-ylpyrazole-4-carboxylate” would likely be determined using techniques such as 1H and 13C NMR (Nuclear Magnetic Resonance), FT-IR (Fourier Transform Infrared) spectroscopy, and single-crystal X-ray diffraction .


Chemical Reactions Analysis

Pyrazole-containing compounds are known for their diverse pharmacological effects and are used as synthetic intermediates in preparing relevant chemicals in biological, physical-chemical, material science, and industrial fields .


Physical And Chemical Properties Analysis

The physical and chemical properties of “Methyl 5-methyl-1-piperidin-4-ylpyrazole-4-carboxylate” would likely be determined using techniques such as thermo gravimetric analysis and density functional theory .

Future Directions

The future directions for “Methyl 5-methyl-1-piperidin-4-ylpyrazole-4-carboxylate” could involve further studies to understand its synthesis, properties, and potential applications. Given the importance of pyrazole derivatives in medicinal chemistry and drug discovery, this compound could be of interest in these fields .

properties

IUPAC Name

methyl 5-methyl-1-piperidin-4-ylpyrazole-4-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H17N3O2/c1-8-10(11(15)16-2)7-13-14(8)9-3-5-12-6-4-9/h7,9,12H,3-6H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MKQMONVSDOITDE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=NN1C2CCNCC2)C(=O)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H17N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

223.27 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Methyl 5-methyl-1-piperidin-4-ylpyrazole-4-carboxylate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.